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Compound of Interest

Compound Name: GSK1482160

CAS No.: 1695551-19-9

Cat. No.: B607767

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety information and detailed operational plans for the proper

disposal of GSK1482160, a potent and selective P2X7 receptor antagonist. Given its biological

activity and the presence of halogenated functional groups, GSK1482160 must be handled and

disposed of as hazardous chemical waste. Adherence to these procedures is vital to ensure

personal safety, protect the environment, and maintain regulatory compliance.

I. Immediate Safety and Handling Precautions
Before handling GSK1482160, it is imperative to consult your institution's specific safety

protocols and the general principles of safe laboratory practice.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles, a lab coat, and closed-toe shoes.

Ventilation: Handle the compound in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize inhalation exposure.
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Spill Management: In case of a spill, immediately alert personnel in the area. For small spills,

absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed,

labeled container for hazardous waste disposal. For large spills, evacuate the area and

contact your institution's Environmental Health and Safety (EHS) department.

II. Hazard Assessment of GSK1482160
While a specific Safety Data Sheet (SDS) for GSK1482160 is not publicly available, its

chemical structure and available toxicological data indicate that it should be treated as a

hazardous substance.

Chemical Structure Analysis:

Chlorinated Aromatic Ring: The presence of a 2-chloro-3-(trifluoromethyl)phenyl group

suggests potential for environmental persistence and toxicity, common characteristics of

halogenated aromatic compounds.

Trifluoromethyl Group: This group can also contribute to the compound's persistence and

potential for bioaccumulation.

Prolinamide Moiety: While the core amino acid structure is common, the overall molecule is

a synthetic compound with potent biological activity.

Toxicological Profile Summary:

Metric Value

No-Observed-Adverse-Effect Level (NOAEL)

In 28-day toxicology studies, the NOAEL was

determined to be 100 mg/kg/day in rats and 30

mg/kg/day in dogs.

Human Clinical Data

The clinical development of GSK1482160 was

discontinued following a serious adverse event

in a healthy volunteer who experienced an

asymptomatic run of accelerated idioventricular

rhythm at a high dose. This indicates the

potential for significant cardiovascular effects at

high concentrations.
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Given this information, GSK1482160 should be presumed to be a biologically active and

potentially toxic compound. Therefore, all waste containing this substance must be disposed of

as hazardous chemical waste.

III. Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of GSK1482160 and

associated materials.

Step 1: Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions.

Solid Waste: Collect solid GSK1482160, contaminated consumables (e.g., weigh boats,

pipette tips, gloves), and spill cleanup materials in a dedicated, clearly labeled, and sealable

hazardous waste container.

Liquid Waste: Collect solutions containing GSK1482160 in a separate, leak-proof, and

clearly labeled hazardous waste container.

Sharps Waste: Needles, syringes, or other sharps contaminated with GSK1482160 must be

placed in a designated, puncture-resistant sharps container for hazardous chemical waste.

Incompatible Wastes: Do not mix GSK1482160 waste with other incompatible waste

streams. For example, avoid mixing with strong oxidizing or reducing agents unless it is part

of a validated inactivation procedure.

Step 2: Waste Container Labeling

Accurate labeling is a legal requirement and essential for safe disposal.

Each waste container must be labeled with the words "Hazardous Waste".

The full chemical name, "GSK1482160" or "N-((2-chloro-3-(trifluoromethyl)phenyl)methyl)-1-

methyl-5-oxo-L-prolinamide", must be clearly written. Avoid abbreviations or chemical

formulas.

List all constituents of the waste, including solvents and their approximate concentrations.
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Indicate the date when the first waste was added to the container (the "accumulation start

date").

Include the name and contact information of the generating researcher or laboratory.

Step 3: Waste Accumulation and Storage

Hazardous waste must be stored safely in a designated Satellite Accumulation Area (SAA)

within the laboratory.

Container Integrity: Ensure waste containers are in good condition, compatible with the

waste, and kept securely closed except when adding waste.

Secondary Containment: Store liquid waste containers in secondary containment bins to

prevent the spread of potential spills.

Storage Location: The SAA should be located at or near the point of waste generation and

away from areas of high traffic, heat sources, and drains.

Step 4: Scheduling Waste Pickup

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to schedule a pickup for your full waste containers.

Do not dispose of GSK1482160 down the drain or in the regular trash.

Follow your institution's specific procedures for requesting a waste pickup.

IV. Decontamination of Empty Containers
Empty containers that held GSK1482160 must be properly decontaminated before they can be

disposed of as non-hazardous waste.

Triple Rinsing: Rinse the container three times with a suitable solvent that can dissolve the

compound (e.g., ethanol, acetone).

Rinsate Collection: The first rinseate is considered hazardous waste and must be collected

and disposed of accordingly. Subsequent rinses may also need to be collected as hazardous
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waste depending on your institution's policies.

Air Drying: Allow the rinsed container to air dry completely in a fume hood.

Defacing Labels: Before disposal in the regular trash or glass recycling, completely remove

or deface the original chemical label.

V. Experimental Workflow and Disposal Logic
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of GSK1482160.
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GSK1482160 Disposal Decision Workflow
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Caption: Decision workflow for segregating GSK1482160 waste.
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Empty Container Decontamination and Disposal

Empty GSK1482160
Container
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Caption: Procedure for decontaminating empty GSK1482160 containers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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